Cas no 2679932-43-3 (tert-butyl N-(1S)-1-(2-bromo-4-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-(1S)-1-(2-bromo-4-methoxyphenyl)ethylcarbamate
• CAS No: 2679932-43-3
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• MDL: MFCD32660253
• CID: 5618927
• PubChem ID: 162342852
• Update Time: 2025-05-20

tert-butyl N-(1S)-1-(2-bromo-4-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2679932-43-3
• C92024
• (S)-TERT-BUTYL (1-(2-BROMO-4-METHOXYPHENYL)ETHYL)CARBAMATE
• EN300-28295551
• tert-butyl N-[(1S)-1-(2-bromo-4-methoxyphenyl)ethyl]carbamate
• tert-butyl N-(1S)-1-(2-bromo-4-methoxyphenyl)ethylcarbamate

• MDL： MFCD32660253
• Inchi： 1S/C14H20BrNO3/c1-9(16-13(17)19-14(2,3)4)11-7-6-10(18-5)8-12(11)15/h6-9H,1-5H3,(H,16,17)/t9-/m0/s1
• InChI Key： LXWJGLJWHNMWAD-VIFPVBQESA-N
• SMILES： BrC1C=C(C=CC=1[C@H](C)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-(1S)-1-(2-bromo-4-methoxyphenyl)ethylcarbamate

tert-butyl N-(1S)-1-(2-bromo-4-methoxyphenyl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No. 2679932-43-3, commonly referred to as tert-butyl N-(1S)-1-(2-bromo-4-methoxyphenyl)ethylcarbamate, is a highly specialized organic compound with significant applications in the field of organic synthesis and pharmaceutical research. This compound is notable for its complex structure, which includes a tert-butyl group, a phenyl ring with specific substituents, and a carbamate functional group. The stereochemistry at the chiral center (denoted by the (1S) configuration) plays a crucial role in determining its chemical reactivity and biological activity.

The synthesis of tert-butyl N-(1S)-1-(2-bromo-4-methoxyphenyl)ethylcarbamate typically involves multi-step reactions, often utilizing advanced techniques such as asymmetric catalysis or stereoselective synthesis. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, making it more accessible for large-scale production and further studies. The bromine substituent on the phenyl ring is particularly important, as it can act as a leaving group in various substitution reactions, facilitating further functionalization of the molecule.

In terms of applications, this compound has found significant use in the development of bioactive molecules. Its structure makes it an ideal precursor for the synthesis of complex natural products and drug candidates. For instance, recent studies have highlighted its role in the construction of macrocyclic compounds and peptide mimetics, which are critical in drug discovery programs targeting various therapeutic areas such as cancer and infectious diseases.

The methoxy group on the phenyl ring contributes to the compound's solubility and stability, making it suitable for use in diverse chemical environments. Additionally, the tert-butyl group provides steric protection to the carbamate functionality during reaction sequences, ensuring selective reactivity. This combination of structural features makes tert-butyl N-(1S)-1-(2-bromo-4-methoxyphenyl)ethylcarbamate a versatile building block in organic chemistry.

From a research perspective, recent investigations have focused on optimizing the synthesis pathways for this compound to enhance yield and reduce costs. For example, researchers have explored the use of microwave-assisted synthesis and continuous flow reactors to streamline the production process. These advancements not only improve efficiency but also align with current trends toward sustainable chemical manufacturing.

In conclusion, tert-butyl N-(1S)-1-(2-bromo-4-methoxyphenyl)ethylcarbamate stands out as a key intermediate in organic synthesis due to its unique structural properties and versatile reactivity. Its continued exploration in both academic and industrial settings underscores its importance in advancing chemical science and drug development.